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Compound of Interest

Compound Name: PIK-75

Cat. No.: B1677873

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the dissolution of PIK-75, a potent
inhibitor of phosphoinositide 3-kinase (PI3K) alpha and DNA-dependent protein kinase (DNA-
PK), for use in a variety of in vitro experimental settings.

Introduction

PIK-75 is a widely utilized small molecule inhibitor in cancer research and cell signaling
studies.[1][2] Proper dissolution and preparation of PIK-75 are critical for obtaining accurate
and reproducible experimental results. This document outlines the recommended solvents,
preparation of stock solutions, and handling procedures to ensure the stability and efficacy of
the compound in in vitro assays.

Data Presentation: Solubility and Stock Solution
Parameters

The following table summarizes the key quantitative data for dissolving PIK-75. It is important
to note that PIK-75 is available as a free base and a hydrochloride salt, which may have
slightly different molecular weights and solubilities.
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Parameter Value Source(s)
Molecular Weight (Free Base) 452.3 g/mol [2]
Molecular Weight (HCI Salt) 488.74 g/mol
Primary Recommended ) ]
Dimethyl sulfoxide (DMSO) [3114]

Solvent
Alternative Solvent N,N-Dimethylformamide (DMF)  [2]
Aqueous Solubility Insoluble [3]
Solubility in DMSO Up to 11 mg/mL (22.51 mM) [3]
Recommended Stock ]

] 10 mM in DMSO [1]
Concentration
Storage of Stock Solution -20°C [1]14]
Long-term Stability Up to 12 months at -20°C

Experimental Protocols

Materials
o PIK-75 powder (free base or HCI salt)

o High-purity, anhydrous, or newly opened Dimethyl sulfoxide (DMSO)
 Sterile microcentrifuge tubes

» Vortex mixer

» Ultrasonic water bath (optional, but recommended)

o Calibrated pipettes and sterile tips

Protocol for Preparing a 10 mM PIK-75 Stock Solution in
DMSO

¢ Pre-dissolution Preparation:
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o Bring the PIK-75 vial to room temperature before opening to prevent condensation.

o Use high-purity, anhydrous DMSO to prepare the stock solution. Hygroscopic DMSO can
significantly impact the solubility of the product.[3]

o Calculation of Required Mass and Volume:

o To prepare a 10 mM stock solution, use the following formula: Mass (mg) = 10 mmol/L *
Volume (L) * Molecular Weight ( g/mol )

o For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution of PIK-75 (free base,
MW = 452.3 g/mol ): Mass (mg) = 10 * 0.001 * 452.3 = 4.523 mg

¢ Dissolution Procedure:

o

Weigh out the calculated amount of PIK-75 powder and place it in a sterile microcentrifuge
tube.

o Add the corresponding volume of DMSO to the tube.
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution in an ultrasonic water bath
for 5-10 minutes.[3] Gentle warming can also aid dissolution.[4]

o Visually inspect the solution to ensure there are no visible particles.
 Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.

o Store the aliquots at -20°C for long-term storage.[1][4]

Protocol for Preparing Working Solutions for Cell
Culture Experiments
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e Thawing the Stock Solution:
o Thaw an aliquot of the 10 mM PIK-75 stock solution at room temperature.
 Serial Dilution:

o Perform serial dilutions of the stock solution in cell culture medium to achieve the desired
final concentrations for your experiment. It is recommended to prepare intermediate
dilutions to ensure accuracy.

o For example, to prepare a 1 uM working solution from a 10 mM stock, you can perform a
1:100 dilution followed by a 1:10 dilution in cell culture medium.

e Final Concentration in Culture:

o The final concentration of DMSO in the cell culture medium should be kept low (typically <
0.1%) to avoid solvent-induced cytotoxicity.

o Always include a vehicle control (medium with the same final concentration of DMSO) in
your experiments.

Mandatory Visualization

The following diagrams illustrate the key signaling pathway inhibited by PIK-75 and the
experimental workflow for its preparation and use.
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Caption: PI3K Signaling Pathway Inhibition by PIK-75.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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